Cas no 1549301-71-4 (N-cyclopropyl-N-(3-methylbutyl)sulfamoyl chloride)

• Product Name: N-cyclopropyl-N-(3-methylbutyl)sulfamoyl chloride
• CAS No: 1549301-71-4
• MF: C₈H₁₆ClNO₂S
• MW: 225.73614025116
• CID: 5932820
• PubChem ID: 78974264
• Update Time: 2025-05-24

N-cyclopropyl-N-(3-methylbutyl)sulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• AKOS017432341
• EN300-1154945
• 1549301-71-4
• N-cyclopropyl-N-(3-methylbutyl)sulfamoyl chloride

• Inchi： 1S/C8H16ClNO2S/c1-7(2)5-6-10(8-3-4-8)13(9,11)12/h7-8H,3-6H2,1-2H3
• InChI Key： GHAHGPGEZUSORD-UHFFFAOYSA-N
• SMILES： ClS(N(CCC(C)C)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 225.0590276g/mol
• Monoisotopic Mass: 225.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų

Additional information on N-cyclopropyl-N-(3-methylbutyl)sulfamoyl chloride

N-Cyclopropyl-N-(3-Methylbutyl)Sulfamoyl Chloride: A Comprehensive Overview

N-Cyclopropyl-N-(3-methylbutyl)sulfamoyl chloride, also known by its CAS number 1549301-71-4, is a highly specialized chemical compound with significant applications in the field of organic synthesis. This compound is a derivative of sulfamoyl chloride, featuring a cyclopropyl group and a 3-methylbutyl group attached to the nitrogen atom. The structure of this compound makes it highly reactive and versatile, enabling its use in various chemical transformations.

The sulfamoyl chloride functional group is a key feature of this compound, providing it with unique reactivity. Sulfamoyl chlorides are known for their ability to act as activating agents in nucleophilic substitutions and other organic reactions. The cyclopropyl group adds rigidity and strain to the molecule, which can influence the reactivity and selectivity of the compound in certain reactions. Similarly, the 3-methylbutyl group introduces steric bulk, which can modulate the reactivity of the sulfamoyl chloride moiety.

Recent studies have highlighted the potential of N-cyclopropyl-N-(3-methylbutyl)sulfamoyl chloride in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as an intermediate in the preparation of sulfonamide derivatives, which are widely used in pharmaceuticals. The ability of this compound to undergo nucleophilic substitution reactions under mild conditions has made it a valuable tool in medicinal chemistry.

In addition to its role in drug discovery, N-cyclopropyl-N-(3-methylbutyl)sulfamoyl chloride has found applications in materials science. Its reactivity makes it suitable for the synthesis of polymers and other advanced materials. Recent advancements in polymer chemistry have demonstrated how this compound can be used to create novel materials with tailored properties, such as improved thermal stability or enhanced mechanical strength.

The synthesis of N-cyclopropyl-N-(3-methylbutyl)sulfamoyl chloride involves a multi-step process that typically begins with the preparation of the corresponding sulfonamide. The conversion of the sulfonamide to its sulfamoyl chloride derivative is achieved through treatment with thionyl chloride (SOCl₂), a common reagent for such transformations. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

One area where N-cyclopropyl-N-(3-methylbutyl)sulfamoyl chloride has shown promise is in asymmetric synthesis. By incorporating chiral auxiliaries or using enantioselective catalysts, researchers have been able to synthesize enantiomerically enriched compounds using this sulfamoyl chloride as a starting material. This capability is particularly valuable in the development of chiral drugs and agrochemicals.

Another emerging application of this compound is in click chemistry, where it serves as a building block for constructing complex molecular architectures. The ability to perform rapid and efficient coupling reactions using N-cyclopropyl-N-(3-methylbutyl)sulfamoyl chloride has opened new avenues for drug discovery and materials synthesis.

From an environmental perspective, there is growing interest in understanding the fate and behavior of N-cyclopropyl-N-(3-methylbutyl)sulfamoyl chloride in different ecosystems. Recent studies have focused on its biodegradation pathways and potential impact on aquatic life. These investigations are crucial for ensuring that its use aligns with sustainable chemical practices.

In conclusion, N-cyclopropyl-N-(3-methylbutyl)sulfamoyl chloride (CAS 1549301-71-4) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties make it an indispensable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new uses for this compound, its significance in modern chemistry is expected to grow further.